Cas no 51152-27-3 (2-(2-ethylhexoxycarbonylmethyl)-2-hydroxy-butanedioic acid)

• Product Name: 2-(2-ethylhexoxycarbonylmethyl)-2-hydroxy-butanedioic acid
• CAS No: 51152-27-3
• MF: C₁₄H₂₄O₇
• MW: 304.336165428162
• CID: 372804
• PubChem ID: 6452352
• Update Time: 2025-04-19

2-(2-ethylhexoxycarbonylmethyl)-2-hydroxy-butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-ethylhexoxycarbonylmethyl)-2-hydroxy-butanedioic acid
• (2-ethylhexyl) dihydrogen 2-hydroxypropane-1,2,3-tricarboxylate
• 2-[2-(2-ethylhexoxy)-2-oxoethyl]-2-hydroxybutanedioic acid
• 2-{2-[(2-ethylhexyl)oxy]-2-oxoethyl}-2-hydroxybutanedioic acid
• SCHEMBL1857521
• DTXSID20965425
• NS00056276
• (2-Ethylhexyl)dihydrogen 2-hydroxypropane-1,2,3-tricarboxylate
• EINECS 257-019-4
• 51152-27-3

• Inchi： 1S/C14H24O7/c1-3-5-6-10(4-2)9-21-12(17)8-14(20,13(18)19)7-11(15)16/h10,20H,3-9H2,1-2H3,(H,15,16)(H,18,19)
• InChI Key： NWMWIZWLHXMUGJ-UHFFFAOYSA-N
• SMILES： O(C(CC(C(=O)O)(CC(=O)O)O)=O)CC(CC)CCCC

Computed Properties

• Exact Mass: 304.15222
• Monoisotopic Mass: 304.152203
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 121

Experimental Properties

• Density: 1.215
• Boiling Point: 475°Cat760mmHg
• Flash Point: 170.7°C
• Refractive Index: 1.497
• PSA: 121.13